Cas no 1932555-95-7 ((2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid)

• Product Name: (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• CAS No: 1932555-95-7
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD29058646
• CID: 4630026
• PubChem ID: 98010222
• Update Time: 2025-06-26

(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
• (2R,4R)-1-[(tert-Butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• (2R,4R)-1-Boc-2-methylpiperidine-4-carboxylic acid
• (2R,4R)-1-[(t-Butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• (2R,4R)-Rel-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• EN300-339228
• SCHEMBL16680564
• 1250959-07-9
• P19092
• cis-(+/-)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid
• MFCD29058646
• AS-78495
• (2R,4R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-4-carboxylicacid
• (2R,4R)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• 1932555-95-7
• rac-(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• EN300-719666
• CS-0053469
• (2S,4S)-1-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERIDINE-4-CARBOXYLICACID(WX611425)
• Cis-1-(tert-butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
• (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid

• MDL： MFCD29058646
• Inchi： 1S/C12H21NO4/c1-8-7-9(10(14)15)5-6-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9-/m1/s1
• InChI Key： JYCRXMSJGZWACP-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C(=O)O)C[C@H]1C)=O

Computed Properties

• Exact Mass: 243.14705815 g/mol
• Monoisotopic Mass: 243.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8
• Molecular Weight: 243.30

Additional information on (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid

Research Briefing on (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid (CAS: 1932555-95-7)

The compound (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid (CAS: 1932555-95-7) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug development. This chiral piperidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the realm of protease inhibitors and central nervous system (CNS) therapeutics. Recent studies have focused on its stereoselective synthesis, structural modifications, and pharmacological evaluations to explore its full therapeutic potential.

Recent advancements in synthetic methodologies have enabled more efficient production of (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid with high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved asymmetric hydrogenation protocol that achieved >99% ee yield, significantly enhancing the compound's availability for pharmaceutical applications. The tert-butoxycarbonyl (Boc) protecting group in this molecule provides excellent stability during synthetic transformations while allowing for facile deprotection under mild acidic conditions.

Pharmacological investigations have revealed that this compound serves as a key building block for novel renin inhibitors and HIV protease inhibitors. Its rigid piperidine scaffold with defined stereochemistry at the 2- and 4-positions contributes to optimal binding interactions with target enzymes. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its incorporation into a new class of antiviral agents showing promising activity against SARS-CoV-2 main protease, with IC50 values in the low micromolar range.

The structural features of (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid, particularly its carboxylic acid functionality and stereocenters, make it highly versatile for further derivatization. Recent work has explored its conversion to various amides and esters for structure-activity relationship studies. Computational modeling studies have provided insights into its conformational preferences and how these influence molecular recognition processes with biological targets.

From a drug development perspective, the compound's physicochemical properties have been extensively characterized. Its logP value, aqueous solubility, and metabolic stability profile suggest good drug-like properties when incorporated into larger molecular frameworks. Current research efforts are focusing on optimizing its pharmacokinetic parameters through strategic structural modifications while maintaining the crucial stereochemical integrity.

In conclusion, (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid (CAS: 1932555-95-7) continues to be a valuable scaffold in medicinal chemistry, with recent studies expanding its applications in antiviral and cardiovascular therapeutics. The development of more efficient synthetic routes and deeper understanding of its structure-activity relationships position this compound as an important tool in the discovery of new therapeutic agents.